Cas no 54108-76-8 (1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI))

1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI) structure
54108-76-8 structure
Product Name:1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI)
CAS No:54108-76-8
MF:C11H10O3
MW:190.195303440094
CID:939748
PubChem ID:45117224
Update Time:2024-02-29

1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI)
    • 1,3-Isobenzofurandione, 4-(1-methylethyl)-
    • Inchi: 1S/C11H10O3/c1-6(2)7-4-3-5-8-9(7)11(13)14-10(8)12/h3-6H,1-2H3
    • InChI Key: AAPZMJNYFJUWHR-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(C(C)C)=CC=C2)C(=O)O1

Computed Properties

  • Exact Mass: 190.062994177g/mol
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.4Ų
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